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Compound of Interest

Compound Name: Tetrakis(4-nitrophenyl)methane

Cat. No.: B1336605

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This guide provides essential safety and
logistical information for the proper disposal of Tetrakis(4-nitrophenyl)methane, a compound
that requires careful handling due to its hazardous properties.

Safety and Hazard Information

Tetrakis(4-nitrophenyl)methane is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, and can lead to serious eye irritation.[1][2][3] As with many
nitro compounds, it should be handled with care, recognizing the potential for reactivity.[4][5]

Key Hazard Statements:

H302: Harmful if swallowed[1][2][3]

e H315: Causes skin irritation[1][2][3]

o H319: Causes serious eye irritation[1][2][3]

e H312: Harmful in contact with skin[2]

e H332: Harmful if inhaled[2]

» H335: May cause respiratory irritation[2]
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Quantitative Data Summary

Property Value Source
Molecular Formula C25H16N408 [3]
Molecular Weight 500.4 g/mol [3]

CAS Number 60532-62-9 [11[2]

Acute Toxicity, Oral (Category
GHS Hazard Class 4), Skin Irritation (Category 2), [1][3]
Eye lIrritation (Category 2)

Experimental Protocol for Disposal

The recommended disposal method for Tetrakis(4-nitrophenyl)methane is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not
discharge this chemical into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]
The following steps outline the procedure for preparing this chemical for disposal by a certified
waste management service.

Step 1: Personal Protective Equipment (PPE)

» Always wear appropriate PPE, including a flame-resistant lab coat, chemical-impermeable
gloves (such as neoprene, butyl, or viton), and ANSI Z87.1-compliant safety glasses or

goggles.[2][6][7]
e If there is a risk of dust or aerosol formation, use a respirator.[2][5]
Step 2: Waste Collection and Segregation

o Collect waste Tetrakis(4-nitrophenyl)methane in a designated, properly labeled, and
closed container.[8][9]

e The container should be made of a compatible material and kept in good condition to prevent
leaks.[8][9]
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» Do not mix Tetrakis(4-nitrophenyl)methane with other waste streams to avoid incompatible
chemical reactions.[9]

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong acids, bases, and oxidizing agents.[6][10]

Step 3: Labeling and Storage

o Clearly label the waste container with the words "HAZARDOUS WASTE" and the full
chemical name: "Tetrakis(4-nitrophenyl)methane".[8][9]

« Indicate the approximate quantity of the waste.

o Store the container in a designated satellite accumulation area, ensuring it is securely closed
except when adding waste.[9]

Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[8]

o Provide them with the Safety Data Sheet (SDS) for Tetrakis(4-nitrophenyl)methane.

» Follow all institutional and regulatory procedures for waste manifest and handover.[11]

Accidental Release Measures:

In case of a spill, evacuate the area and remove all sources of ignition.[1][6]

Avoid generating dust.[2]

Use dry cleanup procedures and collect the material in a suitable, closed container for
disposal.[2]

Prevent the spill from entering drains.[1]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Tetrakis(4-nitrophenyl)methane.

Waste Preparation

Generation of
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Caption: Workflow for the safe disposal of Tetrakis(4-nitrophenyl)methane.

This comprehensive guide ensures that laboratory professionals can manage and dispose of
Tetrakis(4-nitrophenyl)methane in a manner that is safe, compliant with regulations, and
minimizes environmental impact. Adherence to these procedures is critical for maintaining a
safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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